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Introduction
Supercritical carbon dioxide (scCO₂) dyeing is an innovative and environmentally friendly

technology that offers a waterless alternative to conventional aqueous dyeing methods. This

technology utilizes carbon dioxide in its supercritical state, where it exhibits properties of both a

liquid and a gas, to dissolve and transport disperse dyes into the polymer matrix of synthetic

fibers. Disperse Red 82, a single azo class dye, is suitable for dyeing polyester and other

synthetic fibers using this method. The process eliminates the need for water, thereby

eradicating wastewater effluent and the associated environmental concerns. Furthermore,

scCO₂ dyeing can lead to energy savings as it does not require a separate drying step. The

solubility of the dye and the dyeing kinetics are highly dependent on the temperature and

pressure of the supercritical fluid, allowing for precise control over the dyeing process.

Principle of Supercritical CO₂ Dyeing
The supercritical CO₂ dyeing process consists of several key stages:

Dissolution of the dye: The disperse dye is dissolved in the supercritical carbon dioxide. The

solvating power of scCO₂ is a function of its density, which can be manipulated by adjusting

the temperature and pressure.[1]

Transport to the fiber: The dissolved dye is transported to the surface of the fiber.
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Adsorption: The dye molecules are adsorbed onto the fiber surface.

Diffusion: The scCO₂ swells the polymer fibers, increasing the free volume of the molecular

chains and facilitating the diffusion of the dye into the fiber matrix.[2]

The entire process is carried out in a high-pressure vessel, and at the end of the dyeing cycle,

the CO₂ is depressurized, returns to a gaseous state, and is recycled for future use. The

undissolved dye can also be recovered and reused.

Experimental Data
The following tables summarize key experimental data for the application of disperse dyes in

supercritical CO₂. While specific data for Disperse Red 82 is limited in the public domain, the

following provides typical results for similar disperse dyes on polyester fabric, which can be

used as a reference.

Table 1: Effect of Temperature and Pressure on Color Strength (K/S) of Disperse Dyes on

Polyester

Dye Class
Temperature
(°C)

Pressure
(MPa)

Dyeing Time
(min)

K/S Value

Red Disperse

Azo
120 25 60 21.0

Red Disperse

Azo
100 25 60 15.5

Red Disperse

Azo
120 20 60 18.2

Red Disperse

Azo
100 20 60 12.8

Note: Data is illustrative for a red disperse azo dye and may not be specific to Disperse Red
82. K/S is a measure of color strength, where a higher value indicates a deeper shade.[2]

Table 2: Solubility of Disperse Red 82 in Supercritical CO₂
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Temperature (K) Pressure (MPa) Solubility (mol fraction)

353.2 15 ~1.0 x 10⁻⁶

353.2 30 ~1.0 x 10⁻⁴

393.2 15 ~2.0 x 10⁻⁶

393.2 30 ~2.0 x 10⁻⁴

Note: The solubility of Disperse Red 82 increases significantly with pressure. The addition of a

co-solvent like ethanol (5 mol%) can further enhance solubility by up to 25-fold.[3]

Table 3: Fastness Properties of Polyester Dyed with Disperse Dyes in scCO₂

Fastness Test Rating

Washing Fastness (ISO 105-C06) 4-5

Rubbing Fastness (ISO 105-X12) 4-5

Light Fastness (ISO 105-B02) 6-7

Note: Ratings are on a scale of 1 to 5 for washing and rubbing fastness (5 being the best) and

1 to 8 for light fastness (8 being the best). These are typical values for disperse dyes applied

via scCO₂.[4][5]

Experimental Protocols
Protocol 1: Supercritical CO₂ Dyeing of Polyester Fabric
with Disperse Red 82
1. Materials and Equipment:

Polyester fabric sample (e.g., 10 cm x 10 cm)

Disperse Red 82 dye powder (without dispersing agents)
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High-pressure dyeing vessel (autoclave) equipped with temperature and pressure controls,

and a stirrer

CO₂ cylinder with a pump for pressurization

Acetone for rinsing

2. Procedure:

Wrap the polyester fabric sample around a perforated stainless steel tube and place it inside

the dyeing vessel.

Place the required amount of Disperse Red 82 dye powder at the bottom of the vessel.

Seal the vessel and purge it with gaseous CO₂ to remove any air.

Heat the vessel to the desired dyeing temperature (e.g., 120°C).

Once the temperature is reached, pressurize the vessel with CO₂ to the desired pressure

(e.g., 25 MPa) using a high-pressure pump.

Start the stirrer to ensure proper circulation of the supercritical fluid.

Maintain the temperature and pressure for the desired dyeing time (e.g., 60 minutes).

After the dyeing period, stop the heating and stirring.

Slowly depressurize the vessel to release the CO₂. The CO₂ can be collected for recycling.

Open the vessel and remove the dyed fabric sample.

Rinse the fabric with acetone to remove any residual dye from the surface.[1]

Allow the fabric to air dry.

Protocol 2: Measurement of Color Strength (K/S)
1. Equipment:
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Spectrophotometer with a reflectance measuring attachment

2. Procedure:

Calibrate the spectrophotometer according to the manufacturer's instructions.

Measure the reflectance (R) of the dyed fabric at the wavelength of maximum absorption for

Disperse Red 82.

Calculate the K/S value using the Kubelka-Munk equation: K/S = (1 - R)² / 2R where K is the

absorption coefficient and S is the scattering coefficient.[6]

Diagrams
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Caption: Experimental workflow for supercritical CO2 dyeing with Disperse Red 82.
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Concluding Remarks
The application of Disperse Red 82 in supercritical CO₂ dyeing presents a sustainable and

efficient method for coloring synthetic textiles. By optimizing parameters such as temperature,

pressure, and dyeing time, high-quality dyeings with excellent fastness properties can be

achieved. This technology not only addresses the environmental challenges posed by

conventional dyeing but also offers potential for process intensification and cost savings in the

long term. Further research can focus on the synergistic effects of co-solvents and the

development of novel disperse dyes specifically designed for supercritical fluid applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

